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Compound of Interest

Compound Name: Reversan

Cat. No.: B135888 Get Quote

Reversan Technical Support Center
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Reversan. The information is presented in a question-and-answer format to directly address

common solubility issues and other experimental challenges.

Frequently Asked Questions (FAQs)
Q1: What is Reversan and what is its primary mechanism of action?

Reversan is a selective and non-toxic inhibitor of Multidrug Resistance-Associated Protein 1

(MRP1) and P-glycoprotein (P-gp).[1][2][3] These proteins are ATP-binding cassette (ABC)

transporters that function as efflux pumps, removing chemotherapeutic drugs from cancer cells

and thereby contributing to multidrug resistance.[3][4][5] Reversan works by blocking this

efflux, which increases the intracellular concentration and enhances the efficacy of co-

administered anticancer drugs like doxorubicin, vincristine, and etoposide.[1][3][6] While the

precise molecular interaction is still under investigation, it is believed to be a non-substrate,

non-competitive inhibitor.[7]

Q2: In which solvents is Reversan soluble?

Reversan is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and ethanol, but it

is insoluble in water.[8] The reported solubility in DMSO can vary between different suppliers
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and batches.

Quantitative Solubility Data
The following table summarizes the reported solubility of Reversan in common laboratory

solvents. Note the variability in reported values, which can be influenced by factors such as the

purity of the compound, the use of fresh versus moisture-absorbed DMSO, and the dissolution

method (e.g., heating, sonication).

Solvent
Reported Solubility
(Concentration)

Reported Solubility
(Mass/Volume)

Source

DMSO 20 mM - R&D Systems[1]

25 mM -

MedKoo

Biosciences[3],

Abcam[9]

40.76 mM 18 mg/mL Selleck Chemicals[8]

29.44 mM
13 mg/mL (with

sonication)
MedchemExpress[10]

- ≥8 mg/mL (at ~60 °C) Sigma-Aldrich[8]

Ethanol 5 mM - Abcam[9]

- 4 mg/mL Selleck Chemicals[8]

Water Insoluble Insoluble Selleck Chemicals[8]

Troubleshooting Guide
Q3: I'm observing precipitation when I dilute my Reversan stock solution in aqueous cell

culture medium. What should I do?

This is a common issue with hydrophobic compounds like Reversan. Here are several

strategies to troubleshoot and prevent precipitation:
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Optimize DMSO Concentration: Ensure the final concentration of DMSO in your cell culture

medium is as low as possible, ideally below 0.5%, and not exceeding 1% for most cell lines,

including MCF-7, as higher concentrations can be toxic.[1][11]

Step-wise Dilution: Avoid adding a highly concentrated DMSO stock of Reversan directly to

a large volume of aqueous medium. Instead, perform serial dilutions in your culture medium.

It can be beneficial to pre-warm the medium to 37°C before adding the drug.[2]

Increase the Volume of Diluted Stock: Instead of adding a very small volume of a highly

concentrated stock, consider preparing a less concentrated stock solution and adding a

larger volume to your culture, while still maintaining a safe final DMSO concentration.[12]

Sonication: After diluting the Reversan stock in the medium, brief sonication can help to

redissolve any precipitate that has formed.[2]

Use of a Carrier: The presence of serum (like FBS) in the culture medium can help to

solubilize hydrophobic compounds.[12] If you are working in serum-free conditions, this

might be a contributing factor to the precipitation.

Q4: My Reversan powder is difficult to dissolve in DMSO. What can I do?

Use Fresh, Anhydrous DMSO: DMSO is hygroscopic and can absorb moisture from the air,

which will reduce its ability to dissolve hydrophobic compounds.[8] Always use fresh,

anhydrous DMSO from a sealed container.

Warming and Vortexing: Gently warming the solution (e.g., to 37°C or up to 60°C as

suggested by one supplier[8]) and vortexing can significantly aid in the dissolution of

Reversan.

Sonication: A brief period in an ultrasonic bath can help to break up clumps of powder and

facilitate dissolution.[10]

Experimental Protocols
Protocol 1: Preparation of Reversan Stock Solution for In Vitro Experiments
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This protocol provides a general guideline for preparing a Reversan stock solution for use in

cell-based assays.

Reagent and Equipment Preparation:

Reversan powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes

Vortex mixer and/or sonicator

Stock Solution Preparation (e.g., 20 mM):

Calculate the required mass of Reversan for your desired stock concentration and volume

(Molecular Weight of Reversan: 441.52 g/mol ).

Aseptically weigh the Reversan powder and transfer it to a sterile microcentrifuge tube.

Add the calculated volume of anhydrous, sterile DMSO to the tube.

Vortex the solution thoroughly until the powder is completely dissolved. If necessary,

gently warm the solution to 37°C or place it in a sonicator for short intervals.

Visually inspect the solution to ensure there are no visible particles.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for long-term storage.

Protocol 2: General Protocol for Treating Cells with Reversan

Cell Seeding:
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Seed your cells (e.g., MCF7/VP) in appropriate culture vessels and allow them to adhere

overnight.

Preparation of Working Solution:

Thaw an aliquot of your Reversan DMSO stock solution.

Perform a serial dilution of the stock solution in pre-warmed (37°C) complete cell culture

medium to achieve the desired final concentrations. It is crucial to add the DMSO stock to

the medium and mix immediately to minimize precipitation.

The final DMSO concentration in the medium applied to the cells should not exceed a non-

toxic level (typically <0.5%). Prepare a vehicle control with the same final concentration of

DMSO.

Cell Treatment:

Remove the old medium from the cells and replace it with the medium containing the

desired concentration of Reversan or the vehicle control.

If co-treating with a chemotherapeutic agent, you can add both compounds to the medium

simultaneously or pre-incubate with Reversan for a specific period before adding the

chemotherapy drug.

Incubation and Analysis:

Incubate the cells for the desired experimental duration.

Proceed with your downstream analysis (e.g., cytotoxicity assay, drug accumulation

assay).

Protocol 3: Formulation for In Vivo Experiments

For animal studies, Reversan can be formulated as a solution or suspension. Here are two

examples of formulations that have been used:

Formulation with PEG300 and Tween80:
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Start with a clarified stock solution of Reversan in DMSO (e.g., 18 mg/mL).

For a 1 mL final volume, add 50 µL of the DMSO stock solution to 400 µL of PEG300 and

mix until clear.

Add 50 µL of Tween80 to the mixture and mix until clear.

Add 500 µL of ddH₂O to bring the final volume to 1 mL.

This mixed solution should be used immediately.[8]

Formulation with Corn Oil:

Start with a clear stock solution of Reversan in DMSO (e.g., 18 mg/mL).

For a 1 mL final volume, add 50 µL of the DMSO stock solution to 950 µL of corn oil and

mix thoroughly.

This mixed solution should be used immediately.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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